Cas no 1788542-89-1 (Ethyl 2-(5-ethoxypyridin-2-yl)acetate)

• Product Name: Ethyl 2-(5-ethoxypyridin-2-yl)acetate
• CAS No: 1788542-89-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 4614308
• Update Time: 2025-10-29

Ethyl 2-(5-ethoxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-ethoxypyridin-2-yl)acetate
• Z1900955395
• Ethyl 2-(5-ethoxypyridin-2-yl)acetate

• Inchi： 1S/C11H15NO3/c1-3-14-10-6-5-9(12-8-10)7-11(13)15-4-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： SRYGSEVWSLXJDR-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=C(C=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Ethyl 2-(5-ethoxypyridin-2-yl)acetate

Comprehensive Overview of Ethyl 2-(5-ethoxypyridin-2-yl)acetate (CAS No. 1788542-89-1)

Ethyl 2-(5-ethoxypyridin-2-yl)acetate (CAS No. 1788542-89-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its pyridine core and ethoxy functional group, serves as a versatile intermediate in the development of bioactive molecules. Its unique structure makes it a valuable building block for drug discovery and medicinal chemistry, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for high-purity intermediates like Ethyl 2-(5-ethoxypyridin-2-yl)acetate has surged due to advancements in precision medicine and personalized therapeutics. Researchers are increasingly exploring its potential in modulating enzyme activity and receptor binding, aligning with trends in targeted drug delivery. The compound's lipophilic nature and ester functionality also make it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

The synthesis of Ethyl 2-(5-ethoxypyridin-2-yl)acetate typically involves Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting modern green chemistry principles. Its CAS No. 1788542-89-1 is frequently searched in chemical databases alongside queries about scalable synthesis routes and HPLC purity analysis. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its structural integrity, a common concern among quality control specialists.

Beyond pharmaceuticals, this compound intersects with agrochemical innovation, where its pyridine moiety contributes to crop protection formulations. Environmental scientists have also examined its biodegradation pathways, responding to growing interest in eco-friendly chemicals. The ethoxy group in its structure enhances solubility profiles, a feature often discussed in formulation science forums.

Regulatory compliance for Ethyl 2-(5-ethoxypyridin-2-yl)acetate adheres to REACH and ICH guidelines, with particular emphasis on genotoxic impurity thresholds. Its material safety data sheet (MSDS) data is frequently updated to reflect evolving occupational exposure limits, addressing queries from industrial hygienists.

In the context of AI-driven drug design, this compound's molecular descriptors are increasingly used to train machine learning models for virtual screening. This aligns with the digital transformation of chemical R&D, where CAS No. 1788542-89-1 appears in cheminformatics datasets. Patent literature reveals its incorporation in innovative therapeutic patents, particularly those related to inflammatory diseases and metabolic disorders.

The global market for Ethyl 2-(5-ethoxypyridin-2-yl)acetate reflects regional API manufacturing trends, with contract research organizations (CROs) seeking reliable suppliers. Stability studies under ICH Q1A conditions confirm its suitability for long-term storage, a key consideration for inventory managers. Chromatographic methods for its analysis are often shared in scientific forums, alongside discussions about column selection and mobile phase optimization.

Emerging applications include its use in fluorescence probes for biological imaging, leveraging its aromatic system for photo-physical properties. This aligns with nanotechnology trends exploring small-molecule sensors. The compound's logP value and hydrogen bond acceptors are routinely analyzed in ADMET prediction workflows, addressing frequent queries from computational chemists.

Quality benchmarks for CAS No. 1788542-89-1 typically specify >98% purity by HPLC-UV, with strict controls on residual solvents per USP guidelines. These specifications are critical for GMP manufacturing environments, where the compound may serve as a regulatory starting material. Its shelf-life extension strategies are another active research area, particularly for temperature-sensitive shipments.

In academic settings, Ethyl 2-(5-ethoxypyridin-2-yl)acetate features in advanced organic chemistry curricula as an example of heterocyclic ester applications. Its retrosynthetic analysis helps students master disconnection strategies, while its spectral data interpretation trains analytical skills. The compound's relevance spans from bench-scale experiments to continuous flow chemistry demonstrations.